Cas no 2445786-94-5 (4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2445786-94-5
• MF: C₇H₁₀ClNO₃S
• MW: 223.677199840546
• MDL: MFCD32692136
• CID: 5669163
• PubChem ID: 155821843
• Update Time: 2025-10-30

4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-Propan-2-yl-1,2-oxazol-3-yl)methanesulfonyl chloride
• EN300-26974896
• [4-(propan-2-yl)-1,2-oxazol-3-yl]methanesulfonyl chloride
• 2445786-94-5
• 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride

• MDL： MFCD32692136
• Inchi： 1S/C7H10ClNO3S/c1-5(2)6-3-12-9-7(6)4-13(8,10)11/h3,5H,4H2,1-2H3
• InChI Key： WXILIUFCYKKUKP-UHFFFAOYSA-N
• SMILES： ClS(CC1C(=CON=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 223.0069920g/mol
• Monoisotopic Mass: 223.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.6Ų

Additional information on 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride

Introduction to 4-(Propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl Chloride (CAS No. 2445786-94-5)

4-(Propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2445786-94-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals and agrochemicals. The unique structural features of this compound, particularly the presence of a substituted oxazole ring and a sulfonyl chloride functional group, make it an attractive candidate for a range of synthetic transformations and biological applications.

The chemical structure of 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride is characterized by a propan-2-yl (isopropyl) substituent on the oxazole ring and a sulfonyl chloride group attached to a methylene bridge. This combination imparts specific reactivity and stability properties that are crucial for its use in synthetic chemistry. The sulfonyl chloride group is highly reactive and can readily undergo nucleophilic substitution reactions, making it an excellent leaving group for the formation of sulfonamides and other sulfur-containing derivatives.

In recent years, the use of sulfonyl chlorides in drug discovery has been extensively explored due to their ability to introduce bioactive functionalities into target molecules. For instance, sulfonamides derived from sulfonyl chlorides have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments. The specific structure of 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride has been studied for its potential to enhance the pharmacological properties of lead compounds through structural modifications.

A notable application of 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride is in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the development of potent inhibitors against viral replication. The oxazole ring provides rigidity and conformational stability, while the sulfonyl chloride group facilitates the introduction of functional groups that enhance binding affinity to viral targets. This dual functionality makes it an ideal candidate for optimizing drug candidates with improved efficacy and reduced side effects.

Beyond antiviral applications, 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride has also been investigated for its potential in cancer therapy. Studies have shown that derivatives of this compound can selectively target and inhibit specific enzymes involved in cancer cell proliferation. For example, a recent study published in Cancer Research demonstrated that a sulfonamide derivative synthesized from 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride exhibited significant antiproliferative activity against various cancer cell lines. The unique structural features of this compound contribute to its ability to disrupt critical signaling pathways in cancer cells, making it a valuable tool in the development of targeted therapies.

The synthesis of 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride typically involves multi-step reactions that include the formation of the oxazole ring and subsequent functionalization with the sulfonyl chloride group. One common synthetic route involves the reaction of an appropriate nitrile with an isopropenyl sulfonate followed by cyclization to form the oxazole ring. The resulting intermediate is then treated with thionyl chloride to introduce the sulfonyl chloride functionality. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

In addition to its applications in medicinal chemistry, 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride has also found use in other areas such as materials science and analytical chemistry. For example, it can be used as a reagent for modifying polymers or as a derivatizing agent for enhancing the detectability of certain analytes in chromatographic techniques. These diverse applications underscore the versatility and importance of this compound in various scientific disciplines.

The safety and handling of 4-(propan-2-yl)-1,2-oxazol-3-ylmethanesulfonyl chloride should be carefully considered due to its reactivity and potential hazards associated with sulfonyl chlorides. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored under appropriate conditions to prevent degradation or unwanted reactions. Additionally, environmental considerations should be taken into account during its use and disposal to minimize any adverse impacts.

In conclusion, 4-(propan-2-y\-1)-1,2-o\-xazo\-l\-3-y\-lmethane\-sulfo\-ny\-l chlo\-ride (CAS No. 2445786\-94\-5) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific fields.